Cas no 2248361-30-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate
• CAS No: 2248361-30-8
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5887240
• PubChem ID: 165732648
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520585
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate
• 2248361-30-8

• Inchi： 1S/C20H19N3O4/c1-13-5-4-10-22(12-13)17-11-14(8-9-21-17)20(26)27-23-18(24)15-6-2-3-7-16(15)19(23)25/h2-3,6-9,11,13H,4-5,10,12H2,1H3
• InChI Key： CVPUMTIRKGTCDI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C=1)N1CCCC(C)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate (CAS No. 2248361-30-8) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate, identified by its CAS number 2248361-30-8, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, featuring a hybrid scaffold of isoindole and pyridine moieties, is particularly noteworthy for its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups underscores its versatility as a molecular building block for drug discovery.

The compound's unique structural features—specifically the 1,3-dioxo group and the 2-(3-methylpiperidin-1-yl)pyridine moiety—make it a promising candidate for further exploration in synthetic chemistry and biological assays. The isoindol core is known for its stability and bioisosteric properties, which can be leveraged to improve pharmacokinetic profiles of drug candidates. Additionally, the methylpiperidine substituent introduces a favorable pharmacophore that can enhance binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule modulators that interact with complex biological pathways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate (CAS No. 2248361-30-8) structure aligns well with this trend, as it combines elements that have demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, isoindole derivatives have been explored for their potential in treating neurological disorders due to their ability to interact with neurotransmitter receptors. Similarly, piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like this one. By leveraging machine learning algorithms, researchers can predict binding affinities and pharmacokinetic properties with greater accuracy, reducing the time and cost associated with experimental validation. This approach has been particularly valuable in identifying novel scaffolds for drug development. The 1,3-dioxo group within the molecule may serve as a critical interaction point with biological targets, while the pyridine moiety can enhance solubility and metabolic stability—key factors in drug design.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpiperidin-1-yl)pyridine-4-carboxylate (CAS No. 2248361-30-8) presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning to ensure high yields and purity. However, recent methodologies involving transition-metal-catalyzed cross-coupling reactions have made it possible to construct such intricate molecules more efficiently than ever before. These advances not only streamline the synthetic process but also open doors for further derivatization to explore new pharmacological profiles.

In the realm of medicinal chemistry, the potential applications of this compound are vast. Its dual functionality—the combination of an isoindole core and a piperidine substituent—makes it a versatile tool for designing molecules that can modulate multiple targets simultaneously. For example, it could be explored as an inhibitor of kinases or as a modulator of G-protein coupled receptors (GPCRs). Additionally, its structural motif may offer advantages in terms of blood-brain barrier penetration, making it suitable for treating CNS disorders.

One particularly exciting area of research involves using this compound as a starting point for developing next-generation antiviral agents. The ability of isoindole derivatives to interfere with viral replication mechanisms has been demonstrated in several preclinical studies. By incorporating the methylpiperidine group—a moiety known to enhance bioavailability—the compound may exhibit improved pharmacological properties when used against viral infections.

The role of computational modeling in optimizing the structure-function relationship cannot be overstated. Through molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. Such detailed understanding is crucial for designing analogs with enhanced potency and reduced side effects. For instance, fine-tuning the electronic properties of the dioxo group could improve binding affinity while minimizing off-target effects.

Ethical considerations are also paramount when developing new therapeutic agents. Ensuring that compounds like 1,3-dioxo-2,3-dihydro-1H-isoidolo, 2-(3-methyl-piperidin--l -yI) pyridine -4 -carboxyla te (CAS No . 224836130 -8 ) are thoroughly tested for safety and efficacy is essential before they can be translated into clinical use . Rigorous preclinical studies involving cell-based assays , animal models , and human trials are necessary to validate their therapeutic potential . These steps not only protect patients but also contribute to building trust in pharmaceutical innovation .